Cas no 56317-05-6 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-(3,4,5-trihydroxybenzoyl)-b-D-glucopyranosyl]oxy]-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-(3,4,5-trihydroxybenzoyl)-b-D-glucopyranosyl]oxy]-
• CAS No: 56317-05-6
• MF: C₂₈H₂₄O₁₅
• MW: 600.481169700623
• CID: 386651
• PubChem ID: 5491813
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-(3,4,5-trihydroxybenzoyl)-b-D-glucopyranosyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-(3,4,5-trihydroxybenzoyl)-b-D-glucopyranosyl]oxy]-
• Kaempferol 3-O-(6''-galloyl)-beta-D-glucopyranoside
• [(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate
• Astragalin 6-gallate
• Kaempferol 3-O-beta-D-(6''-O-galloyl)glucopyranoside
• Kaempferol-3-O-(6′′-galloyl)-β-glucopyranoside
• Kaempferol-3-O-(6 inverted exclamation marka inverted exclamation marka-galloyl)-
• Astragalin 6''-gallate
• FS-7713
• DTXSID50204859
• CHEMBL503183
• CS-0636020
• A-glucopyranoside
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-((6-O-(3,4,5- trihydroxybenzoyl)-beta-D-glucopyranosyl)oxy)-
• 56317-05-6
• AKOS040763590
• HY-N10776
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-(3,4,5-trihydroxybenzoyl)-beta-D-galactopyranosyl]oxy]-4H-1-benzopyran-4-one
• Kaempferol 3-O-(6-O-galloyl)-beta-D-glucopyranoside
• Kaempferol 3-(6''-galloylglucoside)
• Astragalin 6''-O-gallate; Kaempferol 3-O-(6''-O-galloyl)-glucoside
• DA-64698
• Kaempferol-3-O-(6a(2)a?galloyl)-I(2)-glucopyranoside
• [(2R,3S,4S,5R,6S)-6-{[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy}-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate

• Inchi： 1S/C28H24O15/c29-12-3-1-10(2-4-12)25-26(22(36)19-14(31)7-13(30)8-17(19)41-25)43-28-24(38)23(37)21(35)18(42-28)9-40-27(39)11-5-15(32)20(34)16(33)6-11/h1-8,18,21,23-24,28-35,37-38H,9H2/t18-,21-,23+,24-,28+/m1/s1
• InChI Key： STMNAPXMGWBZSF-OAYLZIFXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

• Exact Mass: 600.11200
• Monoisotopic Mass: 600.11152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253
• XLogP3: 1.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1043.8°Cat760mmHg
• Flash Point: 346.7°C
• Refractive Index: 1.813
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 257.04000
• LogP: 0.73700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides